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Compound of Interest

Compound Name: Methyl-d3 Laurate

Cat. No.: B592171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties of

Methyl-d3 Laurate, a deuterated stable isotope of Methyl Laurate. This document is intended

for use by professionals in research, scientific, and drug development fields who require

precise and reliable data for their analytical and metabolic studies.

Core Molecular Data
Stable isotope-labeled compounds such as Methyl-d3 Laurate are indispensable tools in

quantitative analysis, particularly in mass spectrometry-based methodologies. The

incorporation of deuterium atoms results in a compound that is chemically identical to its

unlabeled counterpart but has a higher molecular weight. This mass difference allows it to be

used as an ideal internal standard for the accurate quantification of Methyl Laurate in various

biological and chemical matrices.

Below is a summary of the key molecular data for both Methyl-d3 Laurate and Methyl Laurate

for direct comparison.
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Property Methyl-d3 Laurate Methyl Laurate

Chemical Formula C₁₃H₂₃D₃O₂ C₁₃H₂₆O₂[1]

Molecular Weight 217.36 g/mol 214.34 g/mol [1]

Synonyms

Dodecanoic Acid Methyl-d3

Ester, Lauric Acid Methyl-d3

Ester

Methyl dodecanoate, Lauric

acid methyl ester

Application in Experimental Protocols
Methyl-d3 Laurate is primarily utilized as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[2] Its utility stems from the fact that its chemical

and physical properties are nearly identical to the endogenous, unlabeled Methyl Laurate. This

ensures that it behaves similarly during sample preparation, extraction, and chromatographic

separation, thus effectively compensating for variations in sample handling and instrument

response.[3][4]

Experimental Protocol: Quantification of Fatty Acid
Methyl Esters using a Stable Isotope-Labeled Internal
Standard
The following is a generalized protocol for the quantification of a fatty acid methyl ester (FAME),

such as Methyl Laurate, in a biological sample using Methyl-d3 Laurate as an internal

standard.

Sample Preparation: A known amount of the biological sample (e.g., plasma, tissue

homogenate) is accurately measured.

Internal Standard Spiking: A precise volume of a standard solution of Methyl-d3 Laurate of

known concentration is added to the sample. This step is critical and should be performed at

the earliest stage of sample handling to account for any subsequent sample loss.

Lipid Extraction: The total lipids are extracted from the sample using an appropriate solvent

system, such as a Folch or Bligh-Dyer extraction.
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Transesterification: The extracted lipids are subjected to transesterification to convert the

fatty acids into their corresponding methyl esters. This is typically achieved by reacting the

lipid extract with a reagent like methanolic HCl or BF₃-methanol.

Sample Cleanup: The resulting FAMEs are then purified from the reaction mixture, often

through liquid-liquid extraction or solid-phase extraction (SPE).

Analysis by GC-MS or LC-MS/MS: The purified FAME sample is injected into the

chromatograph. The mass spectrometer is operated in a selected ion monitoring (SIM) or

multiple reaction monitoring (MRM) mode to detect and quantify the specific ions

corresponding to both the analyte (Methyl Laurate) and the internal standard (Methyl-d3
Laurate).

Data Analysis: The concentration of the analyte in the original sample is determined by

calculating the ratio of the peak area of the analyte to the peak area of the internal standard

and comparing this ratio to a calibration curve generated with known concentrations of the

analyte and a fixed concentration of the internal standard.

Workflow Visualization
The following diagram illustrates the logical workflow of a quantitative analysis using a stable

isotope-labeled internal standard.
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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